Cas no 82134-96-1 (L-Ascorbic Acid 2-(Dihydrogen Phosphate) Cyclohexanamine-13C6)

• Product Name: L-Ascorbic Acid 2-(Dihydrogen Phosphate) Cyclohexanamine-13C6
• CAS No: 82134-96-1
• MF: C₂₄H₄₈N₃O₉P
• MW: 553.626388549805
• CID: 1064694
• PubChem ID: 131885573
• Update Time: 2025-04-20

L-Ascorbic Acid 2-(Dihydrogen Phosphate) Cyclohexanamine-13C6 Chemical and Physical Properties

Names and Identifiers

• L-Ascorbic Acid 2-(Dihydrogen Phosphate) Cyclohexanamine-13C6
• tricyclohexylammonium salt of L-ascorbic acid 2-O-phosphate
• 82134-96-1
• cyclohexanamine;[(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-yl] dihydrogen phosphate
• L-Ascorbic acid 2-monophosphate tris-cyclohexylammonium; L-Ascorbic acid, 2-(dihydrogen phosphate), compd. with cyclohexanamine (1:3); L-Ascorbic acid 2-monophosphate tris(cyclohexylammonium)

• Inchi： 1S/3C6H13N.C6H9O9P/c3*7-6-4-2-1-3-5-6;7-1-2(8)4-3(9)5(6(10)14-4)15-16(11,12)13/h3*6H,1-5,7H2;2,4,7-9H,1H2,(H2,11,12,13)/t;;;2-,4+/m...0/s1
• InChI Key： LXPBNNMEXPFYQV-FNDUASRMSA-N
• SMILES： P(=O)(O)(O)OC1C(=O)O[C@@H](C=1O)[C@H](CO)O.NC1CCCCC1.NC1CCCCC1.NC1CCCCC1

Computed Properties

• Exact Mass: 553.31281711g/mol
• Monoisotopic Mass: 553.31281711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 232Ų